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Compound of Interest

Compound Name: BMS453

Cat. No.: B7909907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution of BMS453 using dimethyl sulfoxide (DMSO) as the solvent. BMS453 is a

synthetic retinoid that functions as a retinoic acid receptor β (RARβ) agonist and a retinoic acid

receptor α (RARα) and γ (RARγ) antagonist.[1][2][3] It is a valuable tool for studying cellular

processes such as proliferation and differentiation, notably in the context of cancer research

where it has been shown to inhibit breast cell growth.[4]

Key Compound Specifications
A summary of the key quantitative data for BMS453 is presented in the table below for easy

reference.

Parameter Value Reference

Molecular Weight 380.48 g/mol

Molecular Formula C₂₇H₂₄O₂

CAS Number 166977-43-1

Solubility in DMSO Up to 118.27 mM (45 mg/mL)

Purity ≥98%

Appearance White crystalline solid
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Signaling Pathway of BMS453
BMS453 exerts its biological effects by modulating the retinoic acid receptor (RAR) signaling

pathway. It selectively binds to and activates RARβ while antagonizing RARα and RARγ. This

differential activity leads to the induction of active transforming growth factor β (TGFβ), which in

turn inhibits cell proliferation by causing a G1 phase cell cycle arrest.
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Caption: BMS453 signaling pathway.

Experimental Protocol: Preparation of BMS453
Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of BMS453 in DMSO.

Materials:

BMS453 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)
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Personal protective equipment (lab coat, gloves, safety glasses)

Procedure:

Pre-dissolution Preparation:

Bring the BMS453 powder and DMSO to room temperature before opening to prevent

condensation.

Work in a chemical fume hood to minimize inhalation of the powder and solvent vapors.

Weighing the Compound:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh the desired amount of BMS453 powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.805 mg of BMS453 (Molecular

Weight: 380.48 g/mol ).

Dissolving the Compound:

Add the appropriate volume of DMSO to the tube containing the BMS453 powder. For a

10 mM solution, if you weighed 3.805 mg, add 1 mL of DMSO.

Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Ensuring Complete Dissolution:

Visually inspect the solution for any undissolved particles.

If particles remain, sonication is recommended to ensure complete dissolution. Place the

tube in a sonicator bath for 5-10 minutes, or until the solution is clear. Gentle warming to

60°C can also aid in solubilization.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

cryovials. This prevents repeated freeze-thaw cycles which can degrade the compound.
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months). For optimal stability, store under a nitrogen atmosphere.

Workflow for Stock Solution Preparation:

Caption: Workflow for BMS453 stock solution preparation.

Safety Precautions
BMS453 is a potent bioactive compound. Handle with care and use appropriate personal

protective equipment.

DMSO is a powerful solvent that can facilitate the absorption of substances through the skin.

Avoid direct contact.

All procedures should be performed in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for BMS453 and DMSO for complete safety

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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